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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzyl propionate, a significant
ester in the chemical and fragrance industries. This document outlines its chemical identity,
physicochemical properties, synthesis protocols, and metabolic context, adhering to stringent
data presentation and visualization standards for a scientific audience.

Chemical Identity and Properties

Benzyl propionate, systematically known as benzyl propanoate, is an organic ester
characterized by its pleasant, fruity aroma. It is a key component in various fragrances and
flavorings.

Table 1: Chemical Identifiers and Physicochemical Properties of Benzyl Propionate
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Property Value Citation(s)

IUPAC Name benzyl propanoate [1112]

CAS Number 122-63-4 [3B1141[5]
Benzyl propionate, Propanoic

Synonyms acid, phenylmethyl ester, [11[2][5]

Propionic acid, benzyl ester

Molecular Formula C10H1202 [4115]
Molecular Weight 164.20 g/mol [4]
Appearance Colorless liquid [415]
Boiling Point 222 °C [4115]
Density 1.029 - 1.033 g/cm3 [5]
Solubility Slightly soluble in water; 5176]

soluble in alcohol and ether

Refractive Index

n20/D 1.496 - 1.500

[7]

Experimental Protocols for Synthesis

The primary method for synthesizing benzyl propionate is through the esterification of benzyl

alcohol with propionic acid. This reaction is typically catalyzed by a strong acid.

Protocol: Fischer Esterification of Benzyl Alcohol and Propionic Acid

This protocol describes a common laboratory-scale synthesis of benzyl propionate.

Materials:

e Benzyl alcohol

e Propionic acid

o Concentrated sulfuric acid (catalyst)

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.chemicalbull.com/blogs/benzyl-propionate-a-fragrant-journey
https://www.guidechem.com/question/how-to-synthesize-benzyl-propi-id154365.html
https://www.benchchem.com/synthesis/pse-55b8gff7g46g449888fb684db17de36e
https://eureka.patsnap.com/patent-CN110003000A
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://www.chemicalbull.com/blogs/benzyl-propionate-a-fragrant-journey
https://www.guidechem.com/question/how-to-synthesize-benzyl-propi-id154365.html
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://eureka.patsnap.com/patent-CN110003000A
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://eureka.patsnap.com/patent-CN110003000A
https://eureka.patsnap.com/patent-CN110003000A
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://eureka.patsnap.com/patent-CN110003000A
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://www.chemicalbook.com/synthesis/benzyl-propionate.htm
https://www.chembk.com/en/chem/Benzyl%20Propionate
https://www.scentree.co/en/Benzyl_propionate.html
https://www.benchchem.com/product/b094898?utm_src=pdf-body
https://www.benchchem.com/product/b094898?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sodium bicarbonate solution (saturated)
e Brine (saturated NaCl solution)
e Anhydrous magnesium sulfate
o Ethyl acetate

« Distilled water

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks
e Heating mantle

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, combine benzyl alcohol and a molar excess of
propionic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The
reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

o Extraction: Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash
the organic layer sequentially with distilled water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.[5]
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» Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the ethyl acetate using a rotary

evaporator.

» Purification: The crude benzyl propionate can be further purified by vacuum distillation to
yield the final product.[4]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of benzyl

propionate via Fischer esterification.
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Figure 1: Experimental Workflow for Benzyl Propionate Synthesis

Click to download full resolution via product page

Caption: Workflow for Benzyl Propionate Synthesis.
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Metabolic Context: Propanoate Metabolism

While benzyl propionate itself is not a central metabolite, the propionate moiety is involved in
significant metabolic pathways. Propionate, typically derived from the metabolism of odd-chain
fatty acids and certain amino acids, is converted to propionyl-CoA.[8] This intermediate is then
carboxylated to methylmalonyl-CoA, which is subsequently isomerized to succinyl-CoA, an
intermediate of the citric acid cycle.[8] Dysregulation of propionate metabolism has been linked
to various metabolic diseases.[9]

The following diagram outlines the core steps of propanoate metabolism.
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Figure 2: Overview of Propanoate Metabolism
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Caption: Propanoate Metabolic Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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